Cas no 2679937-10-9 (benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate)

• Product Name: benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate
• CAS No: 2679937-10-9
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5630027
• PubChem ID: 165908043
• Update Time: 2025-05-22

benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2679937-10-9
• EN300-28287092
• benzyl N-{5-[(1S)-1-hydroxyethyl]-2-methylphenyl}carbamate
• benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate

• Inchi： 1S/C17H19NO3/c1-12-8-9-15(13(2)19)10-16(12)18-17(20)21-11-14-6-4-3-5-7-14/h3-10,13,19H,11H2,1-2H3,(H,18,20)/t13-/m0/s1
• InChI Key： IIIALVFQJYVSPJ-ZDUSSCGKSA-N
• SMILES： O[C@@H](C)C1C=CC(C)=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate

Benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate (CAS No. 2679937-10-9): A Comprehensive Overview

Benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate (CAS No. 2679937-10-9) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique carbamate functional group and hydroxyethyl substitution, has garnered attention for its structural complexity and potential applications. In this article, we delve into its properties, synthesis, applications, and market relevance, while addressing trending topics in the field.

The molecular structure of benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate features a benzyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The presence of the (1S)-1-hydroxyethyl group introduces chirality, making this compound particularly interesting for enantioselective synthesis and drug development. Researchers are increasingly exploring chiral compounds like this for their potential in creating more effective and targeted therapeutics.

One of the key areas of interest for benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate is its role in medicinal chemistry. The carbamate group is known for its stability and ability to modulate biological activity, making it a common feature in drug design. Recent studies have highlighted the importance of such compounds in developing enzyme inhibitors and receptor modulators, which are critical for treating diseases like cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate is also being investigated for its use in material science. The compound’s robust structure and functional groups make it a candidate for creating advanced polymers and coatings. With the growing demand for sustainable materials, researchers are exploring how such compounds can contribute to eco-friendly innovations.

The synthesis of benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate typically involves multi-step organic reactions, including protection-deprotection strategies and stereoselective synthesis. These methods are often optimized for yield and purity, as the compound’s chiral center requires precise control. Advances in catalytic asymmetric synthesis have further improved the efficiency of producing such enantiomerically pure compounds.

Market trends indicate a rising demand for chiral intermediates like benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate, driven by the pharmaceutical industry’s need for high-purity building blocks. Companies specializing in custom synthesis and contract research are actively offering this compound to support drug discovery programs. Additionally, the compound’s potential in agrochemicals and flavor and fragrance industries is being explored.

From an SEO perspective, keywords such as "benzyl carbamate derivatives", "chiral hydroxyethyl compounds", and "CAS 2679937-10-9 applications" are frequently searched by researchers and industry professionals. Addressing these queries, this article highlights the compound’s versatility and relevance in cutting-edge research. Furthermore, the integration of green chemistry principles in its synthesis aligns with the growing focus on sustainable practices in the chemical industry.

In conclusion, benzyl N-{5-(1S)-1-hydroxyethyl-2-methylphenyl}carbamate (CAS No. 2679937-10-9) represents a promising compound with diverse applications in pharmaceuticals, materials science, and beyond. Its unique structural features and chiral properties make it a valuable asset for researchers aiming to develop innovative solutions. As the demand for specialized organic compounds grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.